Cas no 923143-37-7 (N-(1-cyanocyclohexyl)-2-(2-methyl-2,3-dihydro-1H-indol-1-yl)acetamide)

• Product Name: N-(1-cyanocyclohexyl)-2-(2-methyl-2,3-dihydro-1H-indol-1-yl)acetamide
• CAS No: 923143-37-7
• MF: C₁₈H₂₃N₃O
• MW: 297.39472413063
• CID: 5913039
• PubChem ID: 16360770
• Update Time: 2025-06-30

N-(1-cyanocyclohexyl)-2-(2-methyl-2,3-dihydro-1H-indol-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS034413406
• EN300-26688219
• Z50118329
• N-(1-cyanocyclohexyl)-2-(2-methyl-2,3-dihydro-1H-indol-1-yl)acetamide
• 923143-37-7

• Inchi： 1S/C18H23N3O/c1-14-11-15-7-3-4-8-16(15)21(14)12-17(22)20-18(13-19)9-5-2-6-10-18/h3-4,7-8,14H,2,5-6,9-12H2,1H3,(H,20,22)
• InChI Key： FJBIBPCZNLUZBM-UHFFFAOYSA-N
• SMILES： O=C(CN1C2C=CC=CC=2CC1C)NC1(C#N)CCCCC1

Computed Properties

• Exact Mass: 297.184112366g/mol
• Monoisotopic Mass: 297.184112366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 56.1Ų

Additional information on N-(1-cyanocyclohexyl)-2-(2-methyl-2,3-dihydro-1H-indol-1-yl)acetamide

Professional Introduction to N-(1-cyanocyclohexyl)-2-(2-methyl-2,3-dihydro-1H-indol-1-yl)acetamide (CAS No. 923143-37-7)

N-(1-cyanocyclohexyl)-2-(2-methyl-2,3-dihydro-1H-indol-1-yl)acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 923143-37-7, represents a promising candidate for further exploration in drug discovery and development. Its molecular structure incorporates a combination of cyclohexyl and indole moieties, which are known for their diverse pharmacological properties.

The compound's primary structural component, the 1-cyanocyclohexyl group, contributes to its stability and reactivity, making it a valuable intermediate in synthetic chemistry. The presence of a cyano group at the cyclohexyl ring enhances its potential as a precursor in the synthesis of more complex molecules. This feature is particularly relevant in the context of modern drug design, where structural diversity is often linked to improved pharmacological outcomes.

On the other hand, the 2-methyl-2,3-dihydro-1H-indol-1-yl moiety introduces a distinct aromatic system that is well-documented for its role in various biological pathways. Indole derivatives are extensively studied for their potential applications in treating neurological disorders, inflammation, and cancer. The specific substitution pattern in this compound's indole ring, with a methyl group at the 2-position and a dihydro derivative, suggests enhanced binding affinity to biological targets, which is a critical factor in drug efficacy.

The acetamide functional group at the second position of the molecule further enhances its versatility. Acetamides are known for their ability to modulate enzyme activity and receptor interactions, making them integral components in many pharmacological agents. The combination of these structural elements in N-(1-cyanocyclohexyl)-2-(2-methyl-2,3-dihydro-1H-indol-1-yl)acetamide positions it as a multifaceted compound with potential applications across multiple therapeutic areas.

In recent years, there has been growing interest in exploring novel derivatives of indole and cyclohexyl-based compounds due to their demonstrated biological activities. For instance, studies have shown that certain indole derivatives exhibit potent anti-inflammatory and antioxidant properties. The structural features of N-(1-cyanocyclohexyl)-2-(2-methyl-2,3-dihydro-1H-indol-1-yl)acetamide align well with these findings, suggesting that it may possess similar beneficial effects.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, are often employed to construct the complex molecular framework efficiently. These synthetic strategies not only highlight the compound's synthetic challenge but also underscore its significance as a building block for more intricate pharmacological entities.

Evidence from preliminary studies indicates that N-(1-cyanocyclohexyl)-2-(2-methyl-2,3-dihydro-1H-indol-1-yl)acetamide may exhibit inhibitory effects on certain enzymes and receptors implicated in various diseases. For example, its indole moiety could interact with transcription factors and signaling pathways involved in cancer progression. Additionally, the cyclohexyl group might contribute to its ability to modulate enzyme kinetics, potentially leading to therapeutic benefits in metabolic disorders.

The compound's potential is further amplified by its solubility profile and metabolic stability. These properties are crucial for ensuring that it can be effectively absorbed, distributed, metabolized, and excreted by the body (ADME). Recent advancements in computational chemistry have enabled researchers to predict these properties with greater accuracy before conducting expensive experimental trials. This approach has accelerated the discovery process for many promising drug candidates like N-(1-cyanocyclohexyl)-2-(2-methyl-2,3-dihydro-1H-indol-1-yl)acetamide.

In conclusion, N-(1-cyanocyclohexyl)-2-(2-methyl-2,3-dihydro-1H-indol-1-yl)acetamide (CAS No. 923143-37-7) represents a significant advancement in pharmaceutical chemistry due to its innovative structure and potential biological activities. Its combination of cyclohexyl and indole moieties offers a unique platform for drug discovery across various therapeutic areas. As research continues to uncover new applications for this compound and similar derivatives, it is likely to play an increasingly important role in developing next-generation pharmaceuticals.